6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid

Specification

• CAS No.: 1261786-21-3
• Molecular Formula: C14H8ClF3O2
• Molecular Weight: 300.66 g/mol
• IUPAC Name: 2-chloro-6-[2-(trifluoromethyl)phenyl]benzoic acid
• Standard InChI: InChI=1S/C14H8ClF3O2/c15-11-7-3-5-9(12(11)13(19)20)8-4-1-2-6-10(8)14(16,17)18/h1-7H,(H,19,20)
• Standard InChI Key: VEJUIMJALZMFCC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)C(F)(F)F
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)C(F)(F)F

Introduction

6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid is a complex organic compound with a molecular formula of C14H8ClF3O2 and a molecular weight of 300.66 g/mol. Its CAS number is 1261786-21-3. This compound is of interest in various fields of chemistry due to its unique structure and potential applications.

Synthesis and Preparation

The synthesis of 6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid typically involves multi-step organic reactions. These may include Friedel-Crafts acylation, Suzuki coupling, or other cross-coupling reactions to attach the trifluoromethylphenyl group to the benzoic acid core. The specific conditions and catalysts used can vary depending on the desired yield and purity.

Applications and Research Findings

This compound is often studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl group enhances lipophilicity, which can improve bioavailability in biological systems. Additionally, the chlorine atom can participate in further chemical modifications, making it a versatile intermediate in organic synthesis.

Pharmaceutical Applications:

• The compound's structure suggests potential biological activity, which could be explored in drug discovery processes.

• Its lipophilic nature may enhance cell membrane permeability, making it a candidate for drug design.

Agrochemical Applications:

• The presence of fluorine and chlorine atoms can contribute to increased stability and efficacy in pest control agents.

Materials Science:

• The compound's unique structure might be useful in the development of new materials with specific optical or electrical properties.

Safety and Handling

When handling 6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid, it is essential to follow proper safety protocols due to its potential chemical reactivity and toxicity. Protective equipment, including gloves and goggles, should be worn, and work should be conducted in well-ventilated areas or fume hoods.

Suppliers and Availability

This compound is available from several chemical suppliers, including CymitQuimica and Kemix Pty Ltd. Interested parties can inquire about pricing, delivery times, and product specifications directly with these suppliers.